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Compound of Interest

Compound Name: potassium ethyl sulfate

Cat. No.: B1613719

A Technical Guide to Potassium Ethyl Sulfate: Synonyms, Properties, and Synthesis

This technical guide provides a comprehensive overview of potassium ethyl sulfate, including
its various synonyms, chemical and physical properties, and a detailed experimental protocol
for its synthesis. The information is intended for researchers, scientists, and professionals in
the field of drug development and chemical research.

Synonyms and Alternative Names

Potassium ethyl sulfate is known by several alternative names in scientific literature and
chemical databases. These synonyms are crucial for comprehensive literature searches and
material identification.

Potassium ethyl sulphate[1]

o Ethyl potassium sulfate[2][3][4][5]

o Potassium ethylsulfurate[2][3][5]

 Sulfuric acid, monoethyl ester, potassium salt[1]
o Ethanesulfuric acid, potassium salt

» Ethylsulfuric acid potassium salt[2]
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 Sulfuric acid potassium ethyl ester salt[2][3][5]
o AURORA 19325[2][3][5]

Chemical and Physical Properties

A summary of the known quantitative data for potassium ethyl sulfate is presented in Table 1.
This information is compiled from various chemical and scientific databases.

Table 1: Physicochemical Properties of Potassium Ethyl Sulfate

Property Value Source
Chemical Formula C2HsKO04S [1]
Molar Mass 164.22 g/mol [2][3]
CAS Number 563-17-7 [1]

Crystal System

Monoclinic (a-form),
Orthorhombic (3-form)

[1]

Unit Cell Dimensions (a-form)

a=11.62A, b=6.99A c=
7.51 A, B =100.3°

[1]

Solubility in Ethanol (at 20°C) 0.339g/100g
Solubility in Propanol 0.159g/100¢g
Solubility in Isopropanol 0.59/100¢g
Dimorphic Transition 518 °C

Temperature

Experimental Protocol: Synthesis of Potassium

Ethyl Sulfate

The following is a detailed methodology for the laboratory synthesis of potassium ethyl

sulfate.

Materials:
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» Ethyl alcohol (Ethanol)

» Concentrated sulfuric acid

e Calcium carbonate

e Potassium carbonate

e Methanol (for recrystallization)
Procedure:

o Formation of Ethyl Hydrogen Sulfate: In a reaction flask, slowly add 20 ml of concentrated
sulfuric acid to 80 ml of ethyl alcohol with constant shaking. A significant amount of heat will
be generated. Heat the mixture under reflux for 2-3 hours. This step produces ethyl hydrogen
sulfate, with some unreacted sulfuric acid and ethanol remaining.

o Neutralization: After cooling, pour the reaction mixture into 500 ml of cold water with stirring.
Neutralize the solution by adding calcium carbonate. This converts the free sulfuric acid to
insoluble calcium sulfate and the ethyl hydrogen sulfate to the soluble calcium ethyl sulfate.

o Removal of Calcium Sulfate: Gently heat the neutralized mixture and then filter to remove
the precipitated calcium sulfate. Wash the calcium sulfate precipitate with a small amount of
water.

o Formation of Potassium Ethyl Sulfate: Heat the clear filtrate and add a solution of
approximately 50 g of potassium carbonate in small portions until the liquid is strongly
alkaline. This will precipitate calcium as calcium carbonate.

« |solation of Crude Product: Remove the precipitated calcium salt by filtration. Evaporate the
filtrate to dryness to obtain crude potassium ethyl sulfate. This crude product may contain
impurities such as calcium sulfate, calcium carbonate, and potassium carbonate.

« Purification: Purify the crude potassium ethyl sulfate by recrystallization from methanol.

Metabolic Pathway of Ethyl Sulfate Formation
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While potassium ethyl sulfate itself is not known to be involved in specific signaling pathways,
its anion, ethyl sulfate, is a known metabolite of ethanol in humans. The formation of ethyl
sulfate is a minor pathway of ethanol metabolism, catalyzed by sulfotransferases. The following
diagram illustrates this metabolic conversion.

Sulfate Conjugation

Ethanol Conjugation > Ethyl Sulfate
(C2HsOH) (C2HsS047)

3'-phosphoadenosine-5'-phosphosulfate Sulfotransferases
(PAPS) (SULTs)

3'-phosphoadenosine-5'-phosphate
(PAP)

Click to download full resolution via product page

Caption: Metabolic pathway of ethanol to ethyl sulfate.

Experimental Workflow: Synthesis and Purification

The overall process for synthesizing and purifying potassium ethyl sulfate can be visualized
as a sequential workflow. This diagram outlines the key steps from starting materials to the final
pure product.
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Start Materials:
Ethanol & Sulfuric Acid

Reflux Reaction
(2-3 hours)

[ Neutralization with CaCOs j
Filtration 1:
Remove CaSOa

[ Precipitation with K2CO3 j

Filtration 2:
Remove Calcium Salts

l

Evaporation to Dryness

Crude Potassium Ethyl Sulfate

[Recrystallization from MethanoD

Pure Potassium Ethyl Sulfate

Click to download full resolution via product page

Caption: Workflow for the synthesis of potassium ethyl sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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